Cas no 1370535-21-9 (1H-Benzotriazole-5,6-diamine)

• Product Name: 1H-Benzotriazole-5,6-diamine
• CAS No: 1370535-21-9
• MF: C₆H₇N₅
• MW: 149.153279542923
• CID: 2120657
• Update Time: 2023-11-19

1H-Benzotriazole-5,6-diamine Chemical and Physical Properties

Names and Identifiers

• 1H-Benzotriazole-5,6-diamine
• CID 91618747

• Inchi： 1S/C6H7N5/c7-3-1-5-6(2-4(3)8)10-11-9-5/h1-2H,7-8H2,(H,9,10,11)
• InChI Key： JQFKJGABKZMFOZ-UHFFFAOYSA-N
• SMILES： N1=C2C=C(C(=CC2=NN1)N)N

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 134
• Topological Polar Surface Area: 93.6

Experimental Properties

• Density: 1.605±0.06 g/cm3(Predicted)
• Boiling Point: 555.8±30.0 °C(Predicted)
• pka: 10.01±0.40(Predicted)